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This guide provides a comprehensive framework for researchers, scientists, and drug
development professionals to validate the compliance and performance of .NET OPC servers.
Adherence to industry standards is critical for ensuring interoperability, reliability, and security in
data exchange within research and manufacturing environments. This document outlines
detailed experimental protocols for both compliance and performance testing and presents a
structured approach to comparing different .NET OPC server implementations.

Core Concepts in OPC Server Validation

Ensuring a .NET OPC server meets industry standards involves two primary validation tracks:
Compliance Testing and Performance Benchmarking.

o Compliance Testing: Verifies that the server correctly implements the OPC specifications.
This is crucial for ensuring interoperability with various OPC clients and other systems. The
OPC Foundation provides standardized tools and procedures for this purpose.[1][2][3]

o Performance Benchmarking: Evaluates the server's efficiency and robustness under different
load conditions. Key metrics include data throughput, latency, and resource utilization. This is
vital for applications requiring high-speed data acquisition and reliable communication.

Compliance Validation Workflow

The validation of a .NET OPC server against industry standards follows a structured workflow,
from initial setup to the generation of compliance reports. This process ensures that the server
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implementation adheres to the specifications defined by the OPC Foundation.
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OPC Server Compliance Validation Workflow

Experimental Protocol: Compliance Testing

This protocol outlines the steps to validate a .NET OPC server using the OPC Foundation's
Compliance Test Tool (UACTT).[4][5]

Objective: To verify the server's adherence to the OPC UA specifications.
Materials:

.NET OPC Server to be tested.

A dedicated test machine meeting the server's system requirements.

OPC Foundation Compliance Test Tool (UACTT).[4]

An OPC UA test client (e.g., UaExpert) for manual verification.
Procedure:
o Server Installation: Install the .NET OPC server on the test machine.

o UACTT Installation: Install the latest version of the UACTT from the OPC Foundation's
website.

» Test Client Installation: Install a standard OPC UA test client.
o Server Configuration:

o Start the .NET OPC server.

o Note the server's endpoint URL.

o Configure the server's security policies (e.g., None, Basic256Sha256).
o UACTT Configuration:

o Launch the UACTT.
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o Create a new project and configure the server's endpoint URL.

o Select the appropriate security policy and authentication settings to match the server's
configuration.

o Trust the server's certificate within the UACTT.

» Test Execution:
o Select the relevant conformance units and profiles to test against.

o Run the automated test scripts provided by the UACTT. The tool will execute a series of
tests covering various aspects of the OPC UA specification.[3]

e Result Analysis:
o The UACTT will generate a detailed log file and a summary report of the test results.
o Review the report for any failed tests or warnings.
o Use the log files to diagnose the root cause of any failures.
e Manual Verification (Optional):
o Connect to the server using the OPC UA test client.
o Manually browse the server's address space.
o Read and write to various nodes to confirm basic functionality.

Performance Benchmarking

Performance testing is crucial to understand how a .NET OPC server will behave under real-
world conditions. This involves measuring key performance indicators (KPIs) under various
loads.

Key Performance Indicators (KPIs)

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.automation.com/article/opc-ua-compliance-test
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

KPI Description Unit

The rate at which data can be
successfully transferred

Data Throughput Tags/second or MB/second
between the server and

clients.

The time delay between a
Latency client's request and the Milliseconds (ms)

server's response.

The percentage of the CPU's
CPU Utilization processing power used by the %

OPC server process.

The amount of memory
Memory Usage consumed by the OPC server Megabytes (MB)

process.

The maximum number of
simultaneous client

Concurrent Sessions connections the server can Number of sessions
handle without significant

performance degradation.

Performance Testing Workflow

The following diagram illustrates a systematic approach to benchmarking the performance of a
.NET OPC server.
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OPC Server Performance Benchmarking Workflow
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Experimental Protocol: Performance Testing

This protocol provides a methodology for benchmarking the performance of a .NET OPC
server.

Objective: To quantify the performance of a .NET OPC server under various load conditions
and compare it with alternative solutions.

Materials:

.NET OPC Server to be tested.

» Alternative OPC server(s) for comparison (e.g., another .NET implementation or a server in a
different language).

» Dedicated server machine for hosting the OPC server.
e One or more client machines for simulating load.

o Performance testing tool (e.g., a custom .NET client application, or a tool like UaExpert with
performance monitoring capabilities).

e System monitoring tools (e.g., Windows Performance Monitor) to measure CPU and memory
usage.

Procedure:
o Testbed Setup:
o Install the .NET OPC server on the dedicated server machine.
o On the client machines, install the performance testing tool.
o Ensure a stable network connection between the server and client machines.

o Test Scenarios: Define a set of test scenarios to simulate different operational conditions.
Examples include:
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[e]

Baseline: 1 client, 1,000 tags, 1-second update rate.

o

High Tag Count: 1 client, 50,000 tags, 1-second update rate.

[¢]

High Frequency: 1 client, 1,000 tags, 100-millisecond update rate.

[¢]

High Client Load: 10 concurrent clients, 1,000 tags each, 1-second update rate.

o Data Collection: For each test scenario and for each OPC server being evaluated:

o

Start the OPC server and the test client(s).

[e]

Begin monitoring CPU and memory usage on the server machine.

o

Run the test scenario for a predefined duration (e.g., 30 minutes).

[¢]

Record the average and maximum values for data throughput, latency, CPU utilization,
and memory usage.

o Data Analysis and Comparison:
o Organize the collected data into tables for easy comparison.
o Analyze the performance of the .NET OPC server across the different scenarios.
o Compare the results with the alternative OPC server(s).

Comparison of .NET OPC Server Alternatives

When evaluating .NET OPC servers, it is beneficial to compare different implementations.
Open-source alternatives provide a good baseline for comparison.
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OPC Foundation

Feature LibUA Commercial SDKs
UA .NET Standard
License GPLv2 / Commercial Apache 2.0 Proprietary
Reference )
) ) ) Claims good ) B
Compliance implementation, o Typically certified
N compatibility
certified.[6]
Designed for high ] ]
Generally good, Varies, often highly
Performance o o performance and low o
optimized for flexibility. optimized.
overhead.
) Core OPC UA )
Comprehensive, Often includes
) features, may lack
Features supports a wide range advanced features
) some advanced )
of profiles.[6] i and tooling.
profiles.
Community-driven, ) )
) ) ) ) Dedicated commercial
Support with commercial Community-driven.

options available.

support.

Hypothetical Performance Benchmark Data

The following tables illustrate how to present the collected performance data. Note: The data

below is for illustrative purposes and does not represent actual benchmark results.

Table 1: Data Throughput (Tags/second)

OPC Foundation

Scenario R STE Gl LibUA Commercial SDK A
Baseline 950 980 990

High Tag Count 45,000 48,000 49,000

High Frequency 8,000 8,500 9,000

High Client Load 8,000 8,200 8,500
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Table 2: Average Latency (ms)

] OPC Foundation . .
Scenario LibUA Commercial SDK A
UA .NET Standard

Baseline 15 12 10
High Tag Count 50 45 40
High Frequency 25 20 18
High Client Load 40 35 30

Table 3: Server CPU Utilization (%)

] OPC Foundation . .
Scenario LibUA Commercial SDK A
UA .NET Standard

Baseline 5 4 3

High Tag Count 25 20 18

High Frequency 15 12 10

High Client Load 30 25 22
Conclusion

Validating a .NET OPC server for compliance and performance is a critical step in ensuring the
reliability and interoperability of industrial and research systems. By following the detailed
experimental protocols outlined in this guide, researchers and developers can systematically
evaluate their OPC server implementations. The use of standardized tools like the OPC
Foundation's Compliance Test Tool ensures adherence to industry specifications, while a
structured performance benchmarking methodology allows for a thorough comparison of
different server alternatives. This comprehensive approach to validation enables the selection
of the most suitable .NET OPC server for a given application, ensuring robust and efficient data
communication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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